Cas no 1448134-95-9 (4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine)

• Product Name: 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine
• CAS No: 1448134-95-9
• MF: C₁₇H₁₈ClNO₄S₂
• MW: 399.912121295929
• CID: 6201674
• PubChem ID: 71794699
• Update Time: 2025-07-23

4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine
• [5-[(2-chlorophenyl)methylsulfonylmethyl]furan-2-yl]-thiomorpholin-4-ylmethanone
• 4-(5-{[(2-chlorophenyl)methanesulfonyl]methyl}furan-2-carbonyl)thiomorpholine
• AKOS024545436
• 1448134-95-9
• F6253-5618
• (5-(((2-chlorobenzyl)sulfonyl)methyl)furan-2-yl)(thiomorpholino)methanone

• Inchi： 1S/C17H18ClNO4S2/c18-15-4-2-1-3-13(15)11-25(21,22)12-14-5-6-16(23-14)17(20)19-7-9-24-10-8-19/h1-6H,7-12H2
• InChI Key： ZAZVRHVHZHOWAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(CC1=CC=C(C(N2CCSCC2)=O)O1)(=O)=O

Computed Properties

• Exact Mass: 399.0365781g/mol
• Monoisotopic Mass: 399.0365781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine

Introduction to 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine, with the CAS number 1448134-95-9, has emerged as a compound of significant interest. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery.

The molecular framework of 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine incorporates several key functional groups that contribute to its unique chemical properties. The presence of a thiomorpholine ring, a furan-2-carbonyl moiety, and a 2-chlorophenylmethylsulfonyl group makes this compound a versatile scaffold for further chemical modifications and biological evaluations. These structural features not only enhance its reactivity but also open up possibilities for its use in various synthetic pathways.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiomorpholine derivatives. These compounds have shown promise in several therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The structural motif of 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine aligns well with the current trends in drug design, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The combination of the furan-2-carbonyl group and the thiomorpholine core provides a unique binding profile that can be exploited to develop targeted therapies. Recent studies have demonstrated that such derivatives can modulate enzyme activity and receptor binding, which are critical mechanisms in many diseases.

The synthesis of 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular architecture. These techniques not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups for further derivatization.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable therapeutic agent. Preclinical studies have begun to shed light on these aspects, providing valuable insights into its potential clinical utility.

In conclusion, 4-(5-{(2-chlorophenyl)methanesulfonylmethyl}furan-2-carbonyl)thiomorpholine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of its biological activities continues to grow, this compound holds great potential for contributing to the next generation of therapeutic interventions.